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The table below summarizes key efficacy and safety outcomes for various induction treatments, based on a

Bayesian NMA of randomized controlled trials (RCTs) [1].

Rank for Rank for
. Complete Remission (Odds Ratio  Efficacy Safety
Treatment Regimen
vs. Monotherapy) (SUCRA (SUCRA
score) score)
Tacrolimus + MMF OR 2.85 (95% Crl 1.87-4.39) [1] 1st (0.942) [1] 3rd (0.081) [1]
Voclosporin + MMF More effective than monotherapy; 2nd (0.558) [1] 2nd (0.517) [1]

MMF or
Cyclophosphamide
(Monotherapy)

Key insights from the table:

OR 1.43 vs. Tacrolimus+MMF (95%

Crl 0.80-2.57) [1]

Reference [1]

3rd (0.001) [1]

1st (0.903) [1]

e Comparative Efficacy: The NMA found that Tacrolimus + MMF is likely the most effective regimen
for achieving complete remission, ranking higher than Voclosporin + MMF [1].
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o Safety Profile: Monotherapy with MMF or cyclophosphamide has the most favorable safety profile.
While Voclosporin + MMF appears to have a better safety ranking than Tacrolimus + MMF,
combining any drug with MMF increases the risk of serious adverse events compared to
monotherapy [1].

A more recent (2025) frequentist NMA with high-certainty evidence confirms that Veclosporin combined
with mycophenolic acid analogs (MPAA, e.g., MMF) significantly increases the rate of complete renal

response compared to MPAA alone [2].

Supporting Trial Data for Voclosporin

The findings of the NMAs are supported by individual phase 3 clinical trials.

e AURORA 1 Trial: This pivotal trial demonstrated that Voclosporin + MMF + low-dose steroids was
significantly more effective than placebo + MMF + low-dose steroids. At 52 weeks, 41% of patients in

the Voclosporin group achieved complete renal response, compared to 23% in the placebo group
(OR 2.65; 95% CI 1.64-4.27) [3] [4].

o Safety in AURORA 1: The incidence of serious adverse events was balanced between the
Voclosporin and placebo groups (21% each), indicating a comparable safety profile when added to
background therapy [3] [4].

Network Meta-Analysis Methodology

Understanding the methodology is crucial for interpreting NMA results. The following diagram illustrates

the core workflow and logical structure of an NMA.
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Network Meta-Analysis Workflow and Structure
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Key Methodological Steps [5]:

o Define the Network: The research question is framed using the PICO framework. All relevant
treatments for the condition (e.g., Voclosporin, Tacrolimus, MMF) form the "network" [5].
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e Systematic Review: A comprehensive literature search identifies all RCTs comparing any of the
treatments within the network [5].

e Evaluate Transitivity: This critical assumption means that studies comparing different treatments are
similar enough in all important aspects (e.g., patient population, trial design) other than the treatments
being compared. Violations can bias results [5].

e Construct Network Geometry: A network graph (like the one below) visually represents which
treatments have been compared head-to-head (direct evidence) and how they are connected through
common comparators for indirect comparisons [5].

¢ Statistical Synthesis: Using specific statistical models, the NMA simultaneously combines direct
evidence (from head-to-head trials) and indirect evidence (estimated via common comparators) to
generate a set of comparative effect estimates between all treatments [5].

¢ Ranking and Certainty: Treatments are often ranked for each outcome using statistics like the
Surface Under the Cumulative Ranking curve (SUCRA). The certainty of these estimates is assessed
using frameworks like GRADE [5] [6].

Visualization of the Evidence Network

The following diagram illustrates a simplified evidence network based on the included NMA, showing

available direct comparisons and connections for indirect evidence [1].

Voclosporin

+ MMF

Simplified Evidence Network for Lupus Nephritis Treatments
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Interpreting the diagram:

¢ Nodes represent treatments, with colors indicating drug classes.

e Solid lines represent direct comparisons from existing head-to-head RCTs [1].

¢ Dashed line represents an indirect comparison. Since Voclosporin+MMF and Tacrolimus+MMF
have not been compared in a direct trial, their relative efficacy is estimated indirectly through their
common comparison with MMF monotherapy [1] [5].

Key Clinical and Research Implications

e Combination Therapy is Key: Evidence strongly supports combination therapies over monotherapy
for better efficacy, albeit with a trade-off in safety [1] [2].

e Consider the Entire Profile: Choosing between Tacrolimus and Voclosporin requires balancing the
potentially higher efficacy of Tacrolimus against the potentially better safety ranking of Voclosporin

[11[7].

e Addressing Evidence Gaps: The relative effectiveness of Voclosporin versus Tacrolimus is based
on limited indirect evidence. A head-to-head randomized controlled trial is needed for a definitive
comparison [1] [7].
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for
diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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